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Renal Function
Category

Creatinine
Clearance (CrCl)

Recommended Dosage

Mild Impairment

Moderate Impairment

Severe Impairment

End-Stage Renal
Disease (ESRD)

CrCIl > 50 mL/min

CrCl=30-50

mL/min

CrCl < 30 mL/min

CrCl < 15 mL/min

No dosage adjustment recommended. 50 mg once
daily [1] [2].

50 mg once daily. Dose escalation above this is not
recommended [1] [2] [3].

25 mg once daily or 50 mg every other day [1] [2].

25 mg once daily or 50 mg every other day. Do not
give supplemental doses after dialysis [1] [2] [3].

The workflow for determining the correct dose based on renal function can be visualized as follows:
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Assess Patient Renal Function
(Calculate CrCl)

Mild Impairment Moderate Impairment Severe Impairment/ESRD
CrCl > 50 mL/min CrCl 30-50 mL/min CrCl < 30 mL/min

Dose: 50 mg once daily Dose: 25 mg once daily

Do not exceed.

Dose: 50 mg once daily ORIEI ey ribiberday

Desvenlafaxine Dosing in Renal Impairment

Click to download full resolution via product page

Pharmacokinetic Basis for Adjustment

The need for dosage adjustment is due to the fact that approximately 45% of a desvenlafaxine dose is

excreted unchanged in the urine, with renal clearance being a major route of elimination [4] [5] [6].

A dedicated clinical pharmacokinetic study administered a single 100 mg dose of desvenlafaxine to subjects
with varying degrees of renal impairment. The results confirmed that systemic exposure to desvenlafaxine
(AUQ) increased as renal function decreased. This elevated exposure is the primary rationale for reducing
the dosage in patients with moderate to severe renal impairment and those with ESRD to maintain a safety

profile comparable to patients with normal renal function [7].

Dosing Administration & Monitoring Protocols

¢ Administration: Tablets must be swallowed whole with fluid and not divided, crushed, chewed, or
dissolved as they are extended-release formulations [1] [2].

e Dosing in Hepatic Impairment: For patients with moderate to severe hepatic impairment (Child-
Pugh score 7-15), the maximum recommended dose is 100 mg per day [1] [2].

¢ General Tapering: The 25 mg tablet is intended for a gradual reduction in dose when discontinuing
treatment to minimize discontinuation symptoms [2].
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Frequently Asked Questions (FAQs) for Researchers

Q1: Why is there no dose adjustment for mild renal impairment? The observed increase in drug
exposure (AUC) in patients with mild renal impairment (CrCl 50-80 mL/min) was not considered clinically

significant enough to warrant a dose adjustment compared to healthy subjects [7].

Q2: What is the clinical evidence supporting the 50 mg dose in moderate renal impairment? Clinical
studies have demonstrated that while doses from 10 mg to 400 mg were studied, the 50 mg dose is effective
and there is no evidence that doses greater than 50 mg per day provide additional benefit. Higher doses
only increased the frequency of adverse reactions and discontinuations [1] [5] [2]. Therefore, limiting the
dose to 50 mg in moderate impairment balances efficacy and safety in the context of increased drug

exposure.

Q3: How should creatinine clearance (CrCl) be calculated for these dosing decisions? While the official
label references CrCl, clinical practice and research often use the Modification of Diet in Renal Disease
(MDRD) study equation or the Cockcroft-Gault equation to estimate glomerular filtration rate (GFR) or

CrCl [8]. For consistency in clinical trials, the specific method used should be predefined in the protocol.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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